Cas no 1267198-43-5 (1,5-dipropyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1,5-dipropyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1267198-43-5
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5901539
• PubChem ID: 82204893
• Update Time: 2025-06-14

1,5-dipropyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,5-dipropyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594502
• 1267198-43-5

• Inchi： 1S/C9H15N3O/c1-3-5-9-8(7-13)10-11-12(9)6-4-2/h7H,3-6H2,1-2H3
• InChI Key： HPIDYSHIAWQBKM-UHFFFAOYSA-N
• SMILES： O=CC1=C(CCC)N(CCC)N=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.8Ų

Additional information on 1,5-dipropyl-1H-1,2,3-triazole-4-carbaldehyde

Research Brief on 1,5-Dipropyl-1H-1,2,3-Triazole-4-Carbaldehyde (CAS: 1267198-43-5): Recent Advances and Applications

1,5-Dipropyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1267198-43-5) is a specialized triazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

The compound's structural framework, featuring a triazole ring and an aldehyde functional group, makes it a valuable scaffold for click chemistry and other bioorthogonal reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of triazole-based inhibitors targeting bacterial efflux pumps, which are critical in addressing antibiotic resistance. The study reported a 70% reduction in bacterial viability when the synthesized derivatives were tested against multidrug-resistant Staphylococcus aureus strains.

In addition to its antimicrobial potential, 1,5-dipropyl-1H-1,2,3-triazole-4-carbaldehyde has shown promise in oncology research. A recent preprint on bioRxiv detailed its use in the development of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, a key signaling cascade implicated in cancer cell proliferation. The study utilized molecular docking simulations to predict binding affinities, followed by in vitro validation, revealing IC₅₀ values in the low micromolar range for certain derivatives.

From a synthetic chemistry perspective, advancements in green chemistry have enabled more efficient production of this compound. A 2024 paper in ACS Sustainable Chemistry & Engineering described a solvent-free, catalyst-assisted method to synthesize 1,5-dipropyl-1H-1,2,3-triazole-4-carbaldehyde with a 92% yield, significantly reducing environmental impact compared to traditional methods. This innovation aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Researchers are actively investigating prodrug strategies and formulation technologies to enhance bioavailability and reduce off-target effects. The compound's versatility, however, positions it as a compelling candidate for further exploration in drug discovery pipelines across multiple therapeutic areas.